Cas no 1250982-95-6 (3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol)

• Product Name: 3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol
• CAS No: 1250982-95-6
• MF: C₈H₁₆F₃NO
• MW: 199.213953018188
• CID: 4581817
• Update Time: 2025-05-24

3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(propan-2-yl)(2,2,2-trifluoroethyl)amino]propan-1-ol
• 1-Propanol, 3-[(1-methylethyl)(2,2,2-trifluoroethyl)amino]-
• 3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol

• Inchi： 1S/C8H16F3NO/c1-7(2)12(4-3-5-13)6-8(9,10)11/h7,13H,3-6H2,1-2H3
• InChI Key： HSTDJRPSUBDESH-UHFFFAOYSA-N
• SMILES： C(O)CCN(C(C)C)CC(F)(F)F

Additional information on 3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol

Professional Introduction to Compound with CAS No. 1250982-95-6 and Product Name: 3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol

Compound with the CAS number 1250982-95-6 and the product name 3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound consists of a propan-2-yl group linked to a (2,2,2-trifluoroethyl)amino moiety, which is further connected to a propan-1-ol backbone. This configuration imparts distinct chemical reactivity and solubility characteristics that make it a valuable candidate for various biochemical and pharmaceutical applications.

The 3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol molecule exhibits a high degree of versatility, making it suitable for use in multiple stages of pharmaceutical synthesis. The presence of the (2,2,2-trifluoroethyl)amino group introduces fluorine atoms into the molecular structure, which are known for their ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly relevant in the development of bioactive compounds where fluorine substitution can significantly improve pharmacokinetic properties. Recent studies have highlighted the role of fluorinated compounds in enhancing the efficacy of antiviral and anticancer agents, suggesting that 3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol could be a key intermediate in such therapeutic pathways.

In addition to its fluorinated component, the propan-1-ol moiety in the compound contributes to its solubility profile, allowing it to be effectively incorporated into various solvent systems used in pharmaceutical formulations. This solubility is crucial for ensuring proper dissolution and absorption rates when the compound is used as an active ingredient in drug formulations. The combination of these structural features makes 3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions involving compounds like 3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol. These computational methods allow researchers to predict how the compound will interact with biological targets such as enzymes and receptors. Such predictions are essential for designing molecules with enhanced binding affinity and selectivity. For instance, studies have shown that fluorinated amines can exhibit improved binding properties due to their ability to form strong hydrogen bonds and hydrophobic interactions with biological targets. This makes 3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol a valuable building block for developing novel therapeutic agents.

The synthesis of 3-(propan-2-yl)(2,2,2-trifluoroethyl)aminopropan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and fluorination reactions are commonly employed in its preparation. The use of transition metal catalysts can significantly enhance reaction efficiency and selectivity. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the (trifluoromethyl) group into the molecular structure efficiently. These synthetic strategies not only highlight the compound's potential but also demonstrate the sophistication of modern chemical synthesis methods.

From a pharmaceutical perspective, 3-(propan-2-y l)( ² ² ² -trif luoro eth yl ) am ine pro pan - ¹ - ol has shown promise as an intermediate in the synthesis of bioactive molecules. Its structural features make it suitable for further functionalization to create more complex pharmacophores. For instance, researchers have explored its use in developing novel antiviral agents where fluorinated amines play a critical role in enhancing drug potency and resistance profiles. Additionally , stu dies on its potential as an anti-inflammatory agent have also been conducted , with preliminary results indicating favorable interactions with inflammatory pathways . These findings underscore the compound's versatility and its potential impact on future drug development efforts.

The chemical properties of 3-(pro pan - ² - yl ) ( ² ² ² - trif luor o eth yl ) am ine pro pan - ¹ - ol also make it useful in industrial applications beyond pharmaceuticals . Its stability under various conditions , coupled with its ability to participate in diverse chemical reactions , positions it as a valuable reagent in fine chemical synthesis . For example , it has been utilized as a precursor in producing specialty polymers where fluoroalkyl groups contribute to material performance . Such applications demonstrate the broad utility of this compound across multiple industries.

As research continues to evolve , new methodologies for studying compounds like 3-(pro pan - ² - yl ) ( ² ² ² - trif luor o eth yl ) am ine pro pan - ¹ - ol are being developed . Techniques such as high-resolution NMR spectroscopy , mass spectrometry , and X-ray crystallography provide detailed insights into molecular structure and dynamics . These tools are essential for understanding how the compound behaves under different conditions and how it interacts with other molecules . Such knowledge is critical for optimizing its use in pharmaceutical applications where precise molecular interactions determine drug efficacy.

In conclusion , 3-(pro pan - ² - yl ) ( ² ² ² - trif luor o eth yl ) am ine pro pan - ¹ - ol represents an exciting advancement in chemical research with significant implications for pharmaceutical development . Its unique structural features , combined with its versatile reactivity , make it a valuable intermediate for synthesizing novel bioactive molecules . As computational methods improve and synthetic techniques evolve , further exploration of this compound's potential will undoubtedly lead to new discoveries that benefit multiple industries . The continued study of such compounds underscores the importance of interdisciplinary collaboration between chemists , biologists , and pharmacologists in advancing our understanding of molecular interactions and their applications.